Idazoxan hydrochloride
Overview
Description
A benzodioxane-linked imidazole that has alpha-2 adrenoceptor antagonist activity.
Scientific Research Applications
Antineoplastic Activity
Idazoxan Hydrochloride (IDA) has shown potential as an antineoplastic agent. It exhibits cytotoxicity to cell lines of murine lung cancer and human prostate cancer, as well as various human tumor samples including breast, gastric, lung, ovarian, and prostate cancers, and non-Hodgkin’s lymphoma. IDA promotes apoptotic cell death and calreticulin expression, suggesting possible immunomodulatory effects in vivo, which could be clinically useful in cancer treatment (Eilon et al., 2009).
Neurological and Behavioral Studies
Idazoxan has been studied for its impact on neurological and behavioral aspects. For example, its alpha-2 adrenoceptor antagonism has been shown to enhance novel object investigation in rats, suggesting a role in curiosity and attention processes (Mansour et al., 2003). It also appears to have anti-Parkinsonian effects, as demonstrated in rat models and possibly involving both dopaminergic and serotonergic mechanisms (Srinivasan & Schmidt, 2004). Furthermore, idazoxan combined with D2/3 receptor antagonists has shown cognitive enhancement in rat models, indicating its potential in treating cognitive impairments (Marcus et al., 2005).
Neuroprotection and Immunomodulation
Idazoxan has been explored for its neuroprotective properties in models of neurological disorders. In experimental autoimmune encephalomyelitis (EAE), a model of multiple sclerosis, idazoxan treatment resulted in reduced incidence and alleviation of symptoms, along with differential modulation of astrocytic and microglial activations (Wang et al., 2009). It has also been found to reduce blood-brain barrier damage in EAE models in mice, potentially making it a promising drug for multiple sclerosis treatment (Wang et al., 2014).
Marine Biology Applications
Interestingly, idazoxan has been studied in marine biology for its effects on the larval settlement of various marine invertebrates. It inhibits the settlement of species like Balanus amphitrite, Bugula neritina, and Hydroides elegans in a concentration-dependent manner, suggesting its potential use in antifouling applications (Dahms et al., 2004).
